N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea

• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)-3-[(2-fluorophenyl)methyl]urea
• InChI: InChI=1S/C17H17FN2O/c18-16-7-2-1-4-14(16)11-19-17(21)20-15-9-8-12-5-3-6-13(12)10-15/h1-2,4,7-10H,3,5-6,11H2,(H2,19,20,21)
• InChI Key: BIJIBAWZQFUBED-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)NCC3=CC=CC=C3F
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea, also known as LSN3154567, is a small molecule inhibitor that has been developed for its potential use in cancer treatment. This compound has been shown to have promising anti-tumor activity, and is currently being studied for its efficacy and safety in preclinical and clinical trials.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea involves inhibition of a specific protein target that is involved in cancer cell growth and survival. This protein target is known as BCL-2, and is a member of the B-cell lymphoma 2 (BCL-2) family of proteins. By inhibiting BCL-2, N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea has been shown to have a range of biochemical and physiological effects in cancer cells. In addition to inducing apoptosis, this compound has been shown to inhibit cell proliferation, induce cell cycle arrest, and inhibit angiogenesis, or the formation of new blood vessels that supply nutrients to tumors. These effects are thought to contribute to the anti-tumor activity of N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea in lab experiments is its potent and specific activity against the BCL-2 protein target. This allows researchers to study the effects of BCL-2 inhibition on cancer cell growth and survival, and to investigate the potential use of this compound in cancer treatment. However, one limitation of using N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea in lab experiments is its limited solubility in aqueous solutions, which can make it challenging to administer to cells or animals.

Future Directions

There are several potential future directions for the study of N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea. One area of research is the development of more potent and selective inhibitors of BCL-2, which could improve the efficacy and safety of this approach to cancer treatment. Another area of research is the investigation of combination therapies that incorporate N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea with other anti-cancer agents, such as chemotherapy or immunotherapy. Finally, the clinical development of N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea as a cancer therapy is ongoing, and further studies are needed to determine its safety and efficacy in humans.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea has been extensively studied for its potential use in cancer treatment. Preclinical studies have shown that this compound has potent anti-tumor activity against a variety of cancer cell lines, including lung, breast, and colon cancer. In addition, N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorobenzyl)urea has been shown to be effective in inhibiting tumor growth in animal models of cancer.